molecular formula C37H50N2O B1232754 2-(Pentaprenyloxy)dihydrophenazine

2-(Pentaprenyloxy)dihydrophenazine

Cat. No.: B1232754
M. Wt: 538.8 g/mol
InChI Key: CUHQFDMJGFZXLP-QVNVCYKHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Pentaprenyloxy)dihydrophenazine is a prenylated dihydrophenazine derivative characterized by a dihydrophenazine core substituted with a pentaprenyloxy group at the 2-position. The dihydrophenazine scaffold is a redox-active aromatic heterocycle, and the pentaprenyloxy substituent—a five-unit isoprenoid chain—introduces significant hydrophobicity and structural complexity. Prenylation, a common post-biosynthetic modification in microbial secondary metabolites, enhances membrane interaction, bioactivity, and stability . This compound is likely synthesized via ABBA-family prenyltransferases, as demonstrated in Streptomyces anulatus, where similar enzymes catalyze prenyl group transfer to phenazine derivatives . Its redox dynamics and structural features position it as a candidate for applications in catalysis, energy storage, or bioactive molecule design.

Properties

Molecular Formula

C37H50N2O

Molecular Weight

538.8 g/mol

IUPAC Name

2-[(2E,6E,10E,14E)-3,7,11,15,19-pentamethylicosa-2,6,10,14,18-pentaenoxy]-5,10-dihydrophenazine

InChI

InChI=1S/C37H50N2O/c1-28(2)13-9-14-29(3)15-10-16-30(4)17-11-18-31(5)19-12-20-32(6)25-26-40-33-23-24-36-37(27-33)39-35-22-8-7-21-34(35)38-36/h7-8,13,15,17,19,21-25,27,38-39H,9-12,14,16,18,20,26H2,1-6H3/b29-15+,30-17+,31-19+,32-25+

InChI Key

CUHQFDMJGFZXLP-QVNVCYKHSA-N

SMILES

CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOC1=CC2=C(C=C1)NC3=CC=CC=C3N2)C)C)C)C)C

Isomeric SMILES

CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/COC1=CC2=C(C=C1)NC3=CC=CC=C3N2)/C)/C)/C)/C)C

Canonical SMILES

CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOC1=CC2=C(C=C1)NC3=CC=CC=C3N2)C)C)C)C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison

Key Structural Features:

  • 2-(Pentaprenyloxy)dihydrophenazine : Contains a pentaprenyloxy (C25) chain at the 2-position, conferring high hydrophobicity and steric bulk.
  • N,N-Diaryl Dihydrophenazines: Substituted with aryl groups at nitrogen atoms (e.g., organocatalysts in photoredox polymerization), enhancing π-conjugation and electron-donating capacity .
  • 5,10-Dihydrophenazine-1-carboxylate : Features a carboxylate group and a dimethylallyl (C5) prenyl chain at position 9, synthesized by PpzP prenyltransferase .
  • TPE-PNZ Phenazine : Integrated into a conjugated microporous polymer (CMP) framework, enabling redox cycling between phenazine and dihydrophenazine states .
Table 1: Structural and Functional Comparison
Compound Substituents Key Properties Applications
2-(Pentaprenyloxy)dihydrophenazine 2-pentaprenyloxy High hydrophobicity, redox-active Biosynthesis, membrane interactions
N,N-Diaryl dihydrophenazine N-aryl groups Extended conjugation, excited-state reactivity Photoredox polymerization catalysts
5,10-Dihydrophenazine-1-carboxylate 9-dimethylallyl, 1-carboxylate Moderate hydrophobicity Model for prenyltransferase activity
TPE-PNZ Phenazine Polymer-embedded Reversible phenazine-dihydrophenazine interconversion Photocatalytic H₂O₂ production

Redox and Catalytic Properties

2-(Pentaprenyloxy)dihydrophenazine:

Comparatively, N,N-diaryl dihydrophenazines exhibit strong excited-state electron transfer (kET ≈ 10⁹ s⁻¹) in photoredox catalysis, critical for atom-transfer radical polymerization .

Phenazine-Dihydrophenazine Redox Couples:

In TPE-PNZ , the phenazine-dihydrophenazine interconversion reduces the Gibbs free energy barrier for O₂ reduction to H₂O₂ (−0.24 eV vs. −0.08 eV without redox mediation) . The pentaprenyloxy derivative’s redox behavior remains unexplored but could differ due to steric hindrance from the prenyl chain.

Functional and Mechanistic Divergence

  • Biosynthetic Relevance : 2-(Pentaprenyloxy)dihydrophenazine exemplifies microbial prenylation strategies to diversify phenazine bioactivity, whereas 5,10-dihydrophenazine-1-carboxylate represents early-stage prenylation in phenazine pathways .
  • Catalytic Efficiency : N,N-Diaryl dihydrophenazines outperform metal-based catalysts in polymerization due to tunable excited-state lifetimes (~100 ps to 1 µs) , while TPE-PNZ achieves 0.5% solar-to-H₂O₂ efficiency via redox cycling .
  • Material Integration: TPE-PNZ’s polymer framework stabilizes redox intermediates, a feature absent in monomeric prenylated derivatives.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(Pentaprenyloxy)dihydrophenazine
Reactant of Route 2
Reactant of Route 2
2-(Pentaprenyloxy)dihydrophenazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.